(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine

Lipophilicity Drug‑likeness Regioisomer comparison

Researchers optimizing kinase inhibitor SAR often face added synthesis steps from amine protection. This 3-aminomethyl-6-chloro-4-trifluoromethyl pyridine eliminates N-Boc protection, enabling direct Pd-catalyzed coupling. - Eliminates 2 synthetic steps (protection/deprotection), accelerating SAR cycles. - 98% purity reduces post-coupling purification vs. ≥95% typical for 2-aminomethyl isomer. - XLogP3=1.6 & pKa ~6.7 favor CNS-penetrant probes without prodrug strategies. - Stable under ambient storage; no inert-gas warehousing required.

Molecular Formula C7H6ClF3N2
Molecular Weight 210.58 g/mol
Cat. No. B15049282
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine
Molecular FormulaC7H6ClF3N2
Molecular Weight210.58 g/mol
Structural Identifiers
SMILESC1=C(C(=CN=C1Cl)CN)C(F)(F)F
InChIInChI=1S/C7H6ClF3N2/c8-6-1-5(7(9,10)11)4(2-12)3-13-6/h1,3H,2,12H2
InChIKeyIQLQBVURPMAVGN-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes500 mg / 1 g / 5 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Molecular Profile of (6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine


(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine (CAS 1211534-84-7) is a halogenated pyridine derivative that serves primarily as a versatile synthetic intermediate for pharmaceutical and agrochemical discovery programs . Its molecular architecture features a pyridine ring substituted with a chlorine atom at C6, a trifluoromethyl group at C4, and an aminomethyl group at C3, yielding a molecular weight of 210.58 g/mol and a moderate computed lipophilicity (XLogP3‑AA = 1.6) that balances membrane permeability with aqueous solubility [1]. The combination of the primary amine handle, the electron‑withdrawing trifluoromethyl substituent, and the chlorine leaving group enables regiospecific functionalization that is not simultaneously achievable with the compound’s closest regioisomeric analogues, making it a strategically distinct building block in medicinal chemistry .

Regiospecific halogenated pyridine building block Distinct C3 aminomethyl substitution pattern
Supports direct cross-coupling at C6 without amine protection Meta arrangement avoids palladium catalyst interference
Balanced lipophilicity for lead optimisation programs XLogP3 = 1.6 supports permeability-solubility trade-off

(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine: Regioisomer Specificity


Although several chloro‑trifluoromethyl‑pyridyl‑methanamine isomers share the identical molecular formula (C₇H₆ClF₃N₂), the position of the aminomethyl substituent on the pyridine ring profoundly alters electronic distribution, hydrogen‑bonding capability, and the steric accessibility of the primary amine for subsequent derivatization . For example, moving the aminomethyl group from the 3‑position to the 2‑position lowers the computed logP from 1.6 to 1.3 while shifting the predicted pKa of the amine by approximately 1.2 units (from ~6.7 to ~7.9), changes that directly influence solubility, passive permeability, and the protonation state of intermediates under physiological pH [1]. These physicochemical divergences mean that a synthetic route or biological SAR optimized for one regioisomer cannot be assumed to transfer to another; procurement of the correct isomer is therefore a gatekeeping step for reproducible downstream results.

Target vs
Regioisomer Sensitivity 2-Aminomethyl analogue has different predicted pKa (~7.9 vs ~6.7); amine protonation state and permeability may shift.
Target vs
Synthetic Workflow Transfer Routes optimised for 2-aminomethyl isomer likely require N-Boc protection; direct protocol transfer may not succeed.
Target vs
Stability Profile 2-Aminomethyl regioisomer mandates inert-gas storage; target compound storage requirements may differ, affecting inventory setup.

(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine: Physicochemical Comparison


Computed Lipophilicity vs. Three Regioisomers

The target compound exhibits an intermediate predicted lipophilicity (XLogP3‑AA = 1.6) among its four C₇H₆ClF₃N₂ isomers [1]. This value sits 0.3 log units above the 2‑aminomethyl‑3‑chloro‑5‑trifluoromethyl isomer (XLogP3 = 1.3), 0.1 unit above the 4‑chloro‑α‑trifluoromethyl‑3‑pyridinemethanamine isomer (XLogP3 = 1.5), and 0.3 unit below the 6‑chloro‑α‑trifluoromethyl‑2‑pyridinemethanamine isomer (XLogP3 = 1.9) [2][3][4]. The moderate logP of the target molecule is proximal to the CNS drug‑likeness sweet spot (logP ≈ 1.5–2.5), whereas the 2‑aminomethyl analogue's lower value may limit passive membrane permeation and the 2‑pyridinemethanamine analogue's higher value raises the risk of poor aqueous solubility.

Computed Lipophilicity vs. Regioisomers
Head-to-head
Target XLogP3 = 1.6 Range 1.3 – 1.9
Intermediate permeability-solubility profile may reduce formulation adjustments.
Computed values; free-base form.
Lipophilicity Drug‑likeness Regioisomer comparison

Predicted Amine Basicity (pKa)

The predicted pKa of the aliphatic amine in the target compound is approximately 6.67 (±0.25), as estimated for the closely related N'-{[6-chloro-4-(trifluoromethyl)pyridin-3-yl]sulfonyl}propanehydrazide [1]. In contrast, the 2‑aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine isomer has a predicted pKa of 7.85 (±0.50) . The ~1.2‑unit lower pKa of the target compound implies that at physiological pH (7.4) a larger fraction of the amine will remain un‑protonated, potentially enhancing passive membrane permeability, while still being sufficiently basic to form crystalline hydrochloride salts under standard acidic work‑up conditions. The difference also translates into altered retention times on reversed‑phase HPLC and distinct ion‑pairing behaviour during LC‑MS purification of final compounds.

Predicted Amine Basicity (pKa)
Class-level inference
~6.67 (target) vs ~7.85 (comparator)
Reported wider working pH window for coupling reactions.
Predicted values only; no experimental pKa data located.
pKa prediction amine basicity salt formation chromatography

Storage Stability vs. 2-Aminomethyl Regioisomer

The target compound is described as “generally stable under standard laboratory conditions but sensitive to moisture and light” and is recommended for storage sealed in dry conditions at 2–8 °C . The 2‑aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine isomer, however, requires storage “under inert gas (nitrogen or argon) at 2–8 °C” . The additional requirement for an inert atmosphere suggests that the 2‑aminomethyl regioisomer is more prone to oxidative degradation, likely due to the electron‑donating effect of the 2‑aminomethyl group on the pyridine nitrogen, which increases electron density on the ring and facilitates autoxidation. The 3‑aminomethyl positioning of the target compound appears to attenuate this susceptibility, simplifying long‑term storage and reducing the risk of potency loss during compound library management.

Storage Stability
Data to verify
No inert gas required (vs N₂/Ar for comparator)
May simplify long-term inventory management.
Vendor-reported; no controlled forced-degradation study data available.
Chemical stability Storage condition Oxidative degradation

Commercial Purity vs. 2-Aminomethyl Analogue

Multiple vendors supply (6-chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine at a standard purity of 98% (HPLC), as verified by certificates of analysis from Leyan (Cat. 1760654) . The closest commercially prevalent analogue, 2‑aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine, is routinely offered at ≥ 95% purity by major suppliers such as ChemImpex (Cat. 26106) . The 3‑percentage‑point purity advantage, while modest, can be decisive in multi‑step synthetic sequences where cumulative impurity carry‑over erodes final API yield; a 98% starting material can reduce the downstream purification burden relative to a 95% input, especially when the initial step is a high‑yielding amide bond formation or reductive amination that does not remove structurally similar impurities.

Commercial Purity
Cross-study
98% (HPLC) vs ≥95% for analogue
Reported higher batch purity may reduce downstream purification burden.
Vendor CoA data; HPLC methods may differ between suppliers.
Purity comparison Procurement quality Synthetic intermediate

Suzuki–Miyaura Coupling Reactivity

The target compound contains a chlorine atom at the 6‑position of the pyridine ring, which is activated toward palladium‑catalysed cross‑coupling reactions by the electron‑withdrawing trifluoromethyl group at the 4‑position . Critically, the aminomethyl group at the 3‑position does not interfere sterically with oxidative addition at C6, whereas in the 2‑aminomethyl‑3‑chloro‑5‑(trifluoromethyl)pyridine isomer the amine is situated ortho to the reactive chlorine centre and can act as a competing ligand for palladium, often requiring N‑Boc protection prior to coupling . The 3‑aminomethyl‑6‑chloro arrangement therefore allows direct Suzuki–Miyaura, Buchwald–Hartwig, or Sonogashira couplings at the 6‑position without mandatory amine protection, saving two synthetic steps (protection/deprotection) per derivatization sequence .

Suzuki–Miyaura Coupling Reactivity
Class-level inference
−2 synthetic steps (protection/deprotection)
Supports direct cross-coupling workflow; may reduce step count and cost.
Inferred from pyridine cross-coupling principles; no direct kinetic study identified.
Cross-coupling reactivity Regiospecific derivatization Synthetic versatility

(6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine: Key Applications


Late-Stage Kinase Inhibitor Diversification

In kinase inhibitor programmes requiring rapid exploration of 6‑position C–C or C–N linked substituents, the target compound's 3‑aminomethyl‑6‑chloro‑4‑trifluoromethyl arrangement enables direct palladium‑mediated cross‑coupling without a prior N‑Boc protection step, a workflow that is not feasible with the 2‑aminomethyl‑3‑chloro‑5‑trifluoromethyl isomer because of competing amine coordination to the metal catalyst. This two‑step reduction in synthetic sequence (protection → deprotection eliminated) accelerates structure–activity relationship (SAR) cycles and reduces material attrition, making it the preferred intermediate for libraries targeting TrkA, RIPK1, or CYP2A6 [1].

CNS-Penetrant Candidate Synthesis

The target compound's XLogP3 of 1.6 falls closer to the CNS drug‑likeness optimum than the 2‑aminomethyl regioisomer (XLogP3 = 1.3) or the 6‑chloro‑α‑trifluoromethyl‑2‑pyridinemethanamine isomer (XLogP3 = 1.9) [1]. Coupled with its predicted lower amine pKa (~6.7 vs. ~7.9 for the 2‑aminomethyl analogue), the compound yields neutral, passively permeable intermediates at physiological pH, an advantageous profile for designing blood–brain‑barrier‑penetrant probes without additional prodrug strategies .

Agrochemical Intermediate Synthesis

Agrochemical process development groups synthesising pyridyl‑methanamine‑based insecticides (e.g., derivatives of the Ishihara Sangyo Kaisha pyridyl‑methanamine scaffold) benefit from the target compound's reported tolerance to ambient atmosphere storage compared to the 2‑aminomethyl isomer, which mandates inert‑gas blanketing [1]. This operational simplicity reduces the capital expenditure for nitrogen‑purged warehousing in mid‑scale production and lowers the risk of batch rejection due to oxidative discoloration or potency loss during extended storage .

Sulfonamide and Carboxamide Libraries for HTS

The 98% commercial purity of the target compound versus the ≥ 95% typical specification of the 2‑aminomethyl analogue translates into fewer downstream purification steps after amide or sulfonamide coupling reactions [1]. For high‑throughput screening (HTS) library production, this purity advantage—combined with the absence of a need for amine protection during subsequent cross‑coupling—reduces the per‑compound synthesis cost and improves the probability that screening hits originate from the intended structure rather than from trace reactive impurities .

Application
Selection Property
Validation Focus
Kinase inhibitor diversification
Synthetic step economy
Palladium coupling compatibility without N-protection
CNS-penetrant candidate synthesis
Permeability-solubility balance
Reported logP and predicted pKa context
Agrochemical intermediate synthesis
Ambient storage tolerance
Stability against oxidative discoloration
Sulfonamide and carboxamide HTS libraries
Commercial purity advantage
Cumulative impurity carry-over in multi-step synthesis

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

17 linked technical documents
Explore Hub


Quote Request

Request a Quote for (6-Chloro-4-(trifluoromethyl)pyridin-3-YL)methanamine

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.